Cas no 75414-02-7 (8-fluoro-1,2,3,4-tetrahydroquinoline)

• Product Name: 8-fluoro-1,2,3,4-tetrahydroquinoline
• CAS No: 75414-02-7
• MF: C₉H₁₀FN
• MW: 151.180805683136
• MDL: MFCD09041601
• CID: 558891
• PubChem ID: 12647573
• Update Time: 2025-06-13

8-fluoro-1,2,3,4-tetrahydroquinoline Chemical and Physical Properties

Names and Identifiers

• Quinoline,8-fluoro-1,2,3,4-tetrahydro-
• 8-Fluoro-1,2,3,4-tetrahydroquinoline
• 75414-02-7
• N12833
• SCHEMBL3115966
• AKOS000123600
• MFCD09041601
• EN300-27853
• CS-0244468
• 8-FLUORO-1,2,3,4-TETRA HYDROQUINOLINE
• BS-13436
• DTXSID80505604
• Z247615872
• DB-350883
• 8-fluoro-1,2,3,4-tetrahydroquinoline

• MDL： MFCD09041601
• Inchi： 1S/C9H10FN/c10-8-5-1-3-7-4-2-6-11-9(7)8/h1,3,5,11H,2,4,6H2
• InChI Key： WJHPXUGHFGUTHI-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2=C1NCCC2

Computed Properties

• Exact Mass: 151.0798
• Monoisotopic Mass: 151.079727485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.4
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03

Additional information on 8-fluoro-1,2,3,4-tetrahydroquinoline

Introduction to 8-Fluoro-1,2,3,4-tetrahydroquinoline (CAS No. 75414-02-7)

8-Fluoro-1,2,3,4-tetrahydroquinoline, a compound with the chemical identifier CAS No. 75414-02-7, is a fluorinated derivative of tetrahydroquinoline. This molecule has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. The presence of a fluorine atom at the 8-position introduces distinct electronic and steric effects that can modulate its biological activity, making it a valuable scaffold for drug discovery and development.

The compound 8-fluoro-1,2,3,4-tetrahydroquinoline belongs to the broader class of heterocyclic compounds, which are known for their diverse applications in medicinal chemistry. Tetrahydroquinoline itself is a bicyclic structure that serves as a common pharmacophore in various therapeutic agents. The introduction of fluorine at the 8-position enhances the molecule's lipophilicity and metabolic stability, which are critical factors in drug design. These modifications can lead to improved pharmacokinetic profiles and enhanced binding affinity to biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of 8-fluoro-1,2,3,4-tetrahydroquinoline with biological receptors with greater accuracy. Studies have shown that the fluorine atom can engage in specific hydrogen bonding interactions and π-stacking events with residues in protein targets, thereby influencing the compound's efficacy and selectivity. These insights have guided the optimization of analogs with improved pharmacological properties.

In the realm of medicinal chemistry, fluorinated tetrahydroquinolines have been explored for their potential as kinase inhibitors, particularly in the treatment of cancers and inflammatory diseases. The fluorine atom's ability to increase metabolic stability has been leveraged to extend the half-life of drug candidates while maintaining their biological activity. For instance, derivatives of 8-fluoro-1,2,3,4-tetrahydroquinoline have shown promise in preclinical studies as inhibitors of tyrosine kinases, which are overexpressed in many malignancies.

The synthesis of 8-fluoro-1,2,3,4-tetrahydroquinoline involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies have been developed to achieve high yields and purity levels. Techniques such as palladium-catalyzed cross-coupling reactions and fluorination protocols have been particularly useful in constructing the desired fluorinated tetrahydroquinoline core. These synthetic strategies not only enhance efficiency but also allow for rapid diversification of the molecular structure for screening purposes.

The biological evaluation of CAS No. 75414-02-7 has revealed its potential as a lead compound for further development. In vitro assays have demonstrated its ability to modulate specific enzymatic pathways relevant to neurological disorders and infectious diseases. The fluorine substituent plays a crucial role in these interactions by fine-tuning the electronic properties of the molecule. This has spurred interest in exploring its derivatives as candidates for treating conditions such as Alzheimer's disease and bacterial infections.

The growing body of research on fluorinated tetrahydroquinolines underscores their significance in modern drug discovery. Collaborative efforts between academic institutions and pharmaceutical companies are accelerating the development of novel therapeutic agents based on this scaffold. By leveraging cutting-edge technologies such as high-throughput screening and structure-based drug design, researchers are identifying new applications for compounds like 8-fluoro-1,2,3,4-tetrahydroquinoline.

The future prospects for this class of compounds are promising. Continued investigation into their mechanisms of action and optimization strategies will likely yield next-generation drugs with improved efficacy and safety profiles. As computational tools become more sophisticated and synthetic methods evolve, the accessibility of complex fluorinated derivatives will increase, further driving innovation in pharmaceutical research.